
(-)-Lycopodine molecular formula and molecular
weight

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: (-)-Lycopodine

Cat. No.: B1235814 Get Quote

An In-depth Technical Guide on the Core Properties of (-)-Lycopodine

This document provides essential physicochemical data for (-)-Lycopodine, a significant

alkaloid of interest to researchers, scientists, and professionals in drug development.

Physicochemical Data
The fundamental molecular properties of (-)-Lycopodine are summarized below. This data is

crucial for experimental design, analytical method development, and computational modeling.

Property Value

Molecular Formula C₁₆H₂₅NO[1][2][3][4]

Molecular Weight 247.38 g/mol [1][2][4][5]

Visualization of Core Properties
The following diagram illustrates the direct relationship between the compound and its key

molecular identifiers.
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Caption: Core molecular properties of (-)-Lycopodine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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